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Introduction

AR231453 is a potent and selective agonist for the G protein-coupled receptor 119 (GPR119).
[1] GPR119 is predominantly expressed in pancreatic (-cells and intestinal L-cells, making it a
promising therapeutic target for type 2 diabetes.[2] Activation of GPR119 by AR231453
stimulates the Gas signaling pathway, leading to an increase in intracellular cyclic adenosine
monophosphate (CAMP).[3][4] This cascade of events results in two primary beneficial effects
for glycemic control:

+ Enhanced Glucose-Dependent Insulin Secretion: AR231453 potentiates the release of
insulin from pancreatic [3-cells in the presence of elevated glucose levels.[5][6]

¢ Increased Incretin Hormone Release: It stimulates the secretion of glucagon-like peptide-1
(GLP-1) from intestinal L-cells, which in turn enhances insulin secretion and promotes
satiety.[2][7]
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These application notes provide a comprehensive overview of the use of AR231453 in
preclinical diabetic mouse models, including detailed experimental protocols, quantitative data
summaries, and visual representations of its mechanism of action and experimental workflows.

Mechanism of Action

AR231453 acts as a GPR119 agonist. The binding of AR231453 to GPR119 on pancreatic 3-
cells and intestinal L-cells initiates a signaling cascade that ultimately leads to improved
glucose homeostasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for AR231453 in
Diabetic Mouse Models]. BenchChem, [2026]. [Online PDF]. Available at:
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ar231453-in-diabetic-mouse-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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